Cas no 1025676-58-7 (1-(Diphenylmethoxy)-3-[4-(2-phenylethenesulfonyl)piperazin-1-yl]propan-2-ol)

• Product Name: 1-(Diphenylmethoxy)-3-[4-(2-phenylethenesulfonyl)piperazin-1-yl]propan-2-ol
• CAS No: 1025676-58-7
• MF: C₂₈H₃₂N₂O₄S
• MW: 492.629686355591
• CID: 6145701
• PubChem ID: 6218332
• Update Time: 2025-05-20

1-(Diphenylmethoxy)-3-[4-(2-phenylethenesulfonyl)piperazin-1-yl]propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(diphenylmethoxy)-3-[4-(2-phenylethenesulfonyl)piperazin-1-yl]propan-2-ol
• EN300-26590920
• 1025676-58-7
• 1-(Diphenylmethoxy)-3-[4-(2-phenylethenesulfonyl)piperazin-1-yl]propan-2-ol

• Inchi： 1S/C28H32N2O4S/c31-27(23-34-28(25-12-6-2-7-13-25)26-14-8-3-9-15-26)22-29-17-19-30(20-18-29)35(32,33)21-16-24-10-4-1-5-11-24/h1-16,21,27-28,31H,17-20,22-23H2/b21-16+
• InChI Key： DCNTZTDSAPGLGQ-LTGZKZEYSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCN(CC(COC(C2C=CC=CC=2)C2C=CC=CC=2)O)CC1)(=O)=O

Computed Properties

• Exact Mass: 492.20827868g/mol
• Monoisotopic Mass: 492.20827868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 78.5Ų

Additional information on 1-(Diphenylmethoxy)-3-[4-(2-phenylethenesulfonyl)piperazin-1-yl]propan-2-ol

1-(Diphenylmethoxy)-3-[4-(2-phenylethenesulfonyl)piperazin-1-yl]propan-2-ol: A Comprehensive Overview

The compound with CAS No. 1025676-58-7, known as 1-(Diphenylmethoxy)-3-[4-(2-phenylethenesulfonyl)piperazin-1-yl]propan-2-ol, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic applications, making it a subject of intense research interest.

Structural Analysis and Synthesis

The molecular structure of 1-(Diphenylmethoxy)-3-[4-(2-phenylethenesulfonyl)piperazin-1-yl]propan-2-ol is characterized by a complex arrangement of functional groups. The molecule features a diphenylmethoxy group, which contributes to its hydrophobicity and stability. Additionally, the presence of a piperazine ring, substituted with a sulfonyl group, enhances its ability to form hydrogen bonds, a critical factor in drug design. The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions and coupling reactions, which have been optimized in recent studies to improve yield and purity.

Pharmacological Activity and Applications

Recent research has demonstrated that 1-(Diphenylmethoxy)-3-[4-(2-phenylethenesulfonyl)piperazin-1-yl]propan-2-ol exhibits potent activity in various biological systems. Studies conducted in vitro have shown that the compound acts as a selective inhibitor of certain kinases, making it a potential candidate for anti-cancer therapies. Furthermore, its ability to modulate ion channels has led to investigations into its use in treating neurological disorders such as epilepsy and chronic pain.

Mechanism of Action and Toxicity Profile

The mechanism of action of this compound involves its interaction with specific protein targets, which has been elucidated through advanced computational modeling and experimental assays. Recent findings suggest that the sulfonyl group plays a pivotal role in stabilizing the compound's binding to its target proteins. Regarding toxicity, preliminary studies indicate that the compound has a favorable safety profile, with low acute toxicity in animal models. However, further long-term toxicity studies are required to fully assess its suitability for clinical use.

Synthetic Optimization and Future Directions

Efforts to optimize the synthesis of 1-(Diphenylmethoxy)-3-[4-(2-phenylethenesulfonyl)piperazin-1-y l]propan - 2 - ol have focused on improving reaction efficiency and reducing environmental impact. Green chemistry approaches, such as the use of recyclable catalysts and solvent-free conditions, have been explored in recent research. Looking ahead, researchers are investigating the potential for modifying the molecule's structure to enhance its pharmacokinetic properties, such as bioavailability and half-life.

Conclusion

In conclusion, 1 -( Diphenylmethoxy ) - 3 - [ 4 - ( 2 - phenyleth ene sulfony l ) piperazine - 1 - y l ] propan - 2 - ol ( CAS No . 1025676 - 58 -7 ) is a promising compound with diverse applications in drug discovery. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in therapeutic areas such as oncology and neurology. As research continues to uncover new insights into its mechanisms and potential uses, this compound is poised to play a significant role in advancing medical science.